Cas no 1447606-95-2 (1-(5-bromopyrimidin-2-yl)cyclopropylmethanamine)

• Product Name: 1-(5-bromopyrimidin-2-yl)cyclopropylmethanamine
• CAS No: 1447606-95-2
• MF: C₈H₁₀BrN₃
• MW: 228.08910036087
• CID: 4817420
• PubChem ID: 71743195
• Update Time: 2025-05-19

1-(5-bromopyrimidin-2-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• (1-(5-BROMOPYRIMIDIN-2-YL)CYCLOPROPYL)METHANAMINE
• 1-(5-bromopyrimidin-2-yl)cyclopropylmethanamine

• Inchi： 1S/C8H10BrN3/c9-6-3-11-7(12-4-6)8(5-10)1-2-8/h3-4H,1-2,5,10H2
• InChI Key： VYYMCCZXGBXARA-UHFFFAOYSA-N
• SMILES： BrC1C=NC(C2(CN)CC2)=NC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 162
• XLogP3: 0.5
• Topological Polar Surface Area: 51.8

Additional information on 1-(5-bromopyrimidin-2-yl)cyclopropylmethanamine

1-(5-bromopyrimidin-2-yl)cyclopropylmethanamine: An Emerging Compound in Medicinal Chemistry

1-(5-bromopyrimidin-2-yl)cyclopropylmethanamine (CAS No. 1447606-95-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of substituted pyrimidines, which are known for their diverse biological activities, including antiviral, antibacterial, and anticancer properties. The presence of a bromine atom and a cyclopropylmethanamine moiety in its structure makes it an intriguing candidate for further investigation.

The synthesis of 1-(5-bromopyrimidin-2-yl)cyclopropylmethanamine typically involves a multi-step process, starting with the formation of the pyrimidine core and subsequent functionalization to introduce the bromine and cyclopropylmethanamine groups. Recent advancements in synthetic methodologies have enabled more efficient and scalable routes to produce this compound, making it more accessible for both academic research and industrial applications.

In terms of its biological activity, 1-(5-bromopyrimidin-2-yl)cyclopropylmethanamine has shown promising results in various preclinical studies. One notable area of research is its potential as an antiviral agent. Studies have demonstrated that this compound exhibits significant inhibitory effects against several RNA viruses, including influenza and coronaviruses. The mechanism of action is believed to involve the disruption of viral replication processes, making it a valuable lead compound for the development of new antiviral therapies.

Beyond its antiviral properties, 1-(5-bromopyrimidin-2-yl)cyclopropylmethanamine has also been investigated for its anticancer potential. Preliminary studies have shown that it can selectively inhibit the growth of certain cancer cell lines, particularly those derived from lung and breast cancers. The exact mechanism by which it exerts its anticancer effects is still under investigation, but it is thought to involve the modulation of key signaling pathways involved in cell proliferation and apoptosis.

The pharmacokinetic properties of 1-(5-bromopyrimidin-2-yl)cyclopropylmethanamine have also been studied to assess its suitability as a therapeutic agent. Initial findings suggest that it has favorable oral bioavailability and a reasonable half-life, which are important considerations for drug development. However, further optimization may be necessary to improve its pharmacological profile and reduce potential side effects.

In addition to its direct therapeutic applications, 1-(5-bromopyrimidin-2-yl)cyclopropylmethanamine serves as a valuable tool in chemical biology research. Its unique structure allows it to be used as a probe to study the interactions between small molecules and biological targets, providing insights into the molecular mechanisms underlying various diseases. This information can be leveraged to design more effective drugs with improved selectivity and efficacy.

The safety profile of 1-(5-bromopyrimidin-2-yl)cyclopropylmethanamine is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that it is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, as with any new compound, comprehensive safety evaluations will be required before it can advance to clinical trials.

In conclusion, 1-(5-bromopyrimidin-2-yl)cyclopropylmethanamine (CAS No. 1447606-95-2) represents an exciting advancement in medicinal chemistry with potential applications in antiviral and anticancer therapy. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As ongoing studies continue to uncover its full potential, this compound holds great promise for contributing to the next generation of therapeutic agents.